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1-Aminocyclohexane-1-carboxylic
Compound Name:
acid hydrochloride

cat. No.: B1273012

For Researchers, Scientists, and Drug Development Professionals

Introduction

Homocycloleucine hydrochloride, also known as 1-Aminocyclohexane-1-carboxylic acid
hydrochloride, is a cyclic alpha-amino acid derivative.[1][2] Its structure, featuring a
cyclohexane ring, provides a unique conformational rigidity compared to linear amino acids.[1]
This compound serves as a valuable building block in medicinal chemistry and pharmaceutical
development, particularly in the synthesis of peptides and other bioactive molecules where
specific structural constraints are desired.[1] The hydrochloride salt form enhances its aqueous
solubility, making it more amenable for use in various biochemical applications.[1] This
technical guide provides a detailed overview of the known physical and chemical properties of
Homocycloleucine hydrochloride, along with general experimental protocols for their
determination.

Core Physical and Chemical Properties

The fundamental physicochemical properties of Homocycloleucine hydrochloride are
summarized below. These parameters are crucial for its handling, formulation, and application
in research and development.
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Property Value Reference
Molecular Formula C7H13NO2-HCI [3]
C7H14CINO> [4]

Molecular Weight 179.64 g/mol [3]

CAS Number 39692-17-6 [2]

White crystalline powder

Appearance (inferred from related [5]
compounds)
Stereochemistry Achiral [3]

The hydrochloride salt form
enhances its solubility in water.
Being a polar molecule due to
the amino and carboxylic acid
Solubility groups, it is expected to be
more soluble in polar solvents
like water and less soluble in

non-polar organic solvents.[1]

[5]

Experimental Protocols

Standardized methods are employed to determine the physicochemical properties of
compounds like Homocycloleucine hydrochloride. Below are detailed methodologies for key
experiments.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity.
Methodology:

e Sample Preparation: A small amount of the dry Homocycloleucine hydrochloride powder is
packed into a capillary tube.
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o Apparatus: A calibrated melting point apparatus is used.

e Procedure: The capillary tube is placed in the apparatus, and the temperature is gradually
increased. The temperature range from which the substance starts to melt until it becomes
completely liquid is recorded as the melting point.

Solubility Assessment

Determining the solubility of a compound in various solvents is essential for its application in
solution-based assays and formulations.

Methodology:

e Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol, DMSO,
hexane) are chosen.

e Procedure: An excess amount of Homocycloleucine hydrochloride is added to a known
volume of each solvent in a sealed container. The mixture is agitated at a constant
temperature until equilibrium is reached.

o Quantification: The concentration of the dissolved compound in the supernatant is
determined using a suitable analytical method, such as UV-Vis spectroscopy, HPLC, or by
gravimetric analysis after solvent evaporation.

Stability Analysis
Assessing the stability of a compound under various conditions is crucial for determining its
shelf-life and appropriate storage conditions.

Methodology:

o Stress Conditions: Samples of Homocycloleucine hydrochloride are subjected to various
stress conditions, including elevated temperature, humidity, and light exposure.

o Time Points: Aliquots of the stressed samples are collected at predefined time intervals.

e Analysis: The purity and degradation of the compound are assessed at each time point using
a stability-indicating analytical method, typically HPLC. The appearance of new peaks or a
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decrease in the area of the main peak indicates degradation.

Biological Context and Applications

Homocycloleucine hydrochloride is primarily utilized as a synthetic building block in
pharmaceutical research.[1] Its rigid cyclic structure is incorporated into peptide chains to
induce specific conformations and enhance stability.[1] While a specific signaling pathway
directly involving Homocycloleucine hydrochloride is not well-documented, its role in peptide
synthesis is significant for drug design and development. It may interact with biomolecules such
as proteins and enzymes, potentially acting as a substrate or inhibitor.[1]

Logical Workflow: Role in Peptide Synthesis

The following diagram illustrates the general workflow of how Homocycloleucine hydrochloride
is incorporated into a peptide chain, a fundamental process in the development of peptide-
based therapeutics.
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Workflow: Incorporation of Homocycloleucine HCI in Peptide Synthesis
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Caption: General workflow for peptide synthesis using Homocycloleucine HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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